![molecular formula C18H12ClN3O4S B2996773 N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide CAS No. 886948-46-5](/img/structure/B2996773.png)
N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide, also known as CT-322, is a small molecule inhibitor of vascular endothelial growth factor receptor 2 (VEGFR2) that has been extensively studied for its potential use in cancer therapy.
Scientific Research Applications
Anti-Inflammatory Applications : A study by Nikalje (2014) reported the synthesis of derivatives of this compound, showing promising anti-inflammatory activity in both in-vitro and in-vivo models. These compounds were found to be more effective than diclofenac, a commonly used anti-inflammatory drug, and exhibited good gastrointestinal safety profiles (Nikalje, 2014).
Anticancer Potential : Yurttaş et al. (2015) synthesized derivatives of this compound and evaluated them for potential antitumor activity. Some derivatives exhibited considerable anticancer activity against various cancer cell lines (Yurttaş, Tay, & Demirayak, 2015). Another study by Havrylyuk et al. (2010) also demonstrated the antitumor activity of similar compounds on different cancer cell lines (Havrylyuk, Mosula, Zimenkovsky, Vasylenko, Gzella, & Lesyk, 2010).
Antibacterial Properties : Research by Bhoi et al. (2015) synthesized novel derivatives containing the benzothiazole moiety, demonstrating significant antibacterial activity against various microorganisms (Bhoi, Borad, Parmar, & Patel, 2015).
Anticonvulsant Evaluation : A study by Nath et al. (2021) focused on the synthesis and evaluation of indoline derivatives of the compound for anticonvulsant activities. The study reported significant anticonvulsant activity for a particular derivative against maximal electroshock and pentylenetetrazole-induced seizures (Nath, Shaharyar, Pathania, Grover, Debnath, & Akhtar, 2021).
Analgesic and Anti-Inflammatory Agents : Abu‐Hashem et al. (2020) synthesized novel derivatives and evaluated them as COX-1/COX-2 inhibitors, demonstrating significant analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antioxidant Activity : Koppireddi et al. (2013) synthesized derivatives and evaluated them for antioxidant and anti-inflammatory activities, with some compounds exhibiting significant efficacy in these areas (Koppireddi, Komsani, Avula, Pombala, Vasamsetti, Kotamraju, & Yadla, 2013).
properties
IUPAC Name |
N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-(1,3-dioxoisoindol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12ClN3O4S/c1-26-12-7-6-11(19)15-14(12)21-18(27-15)20-13(23)8-22-16(24)9-4-2-3-5-10(9)17(22)25/h2-7H,8H2,1H3,(H,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRIFZOFIPMFUNW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=C(C=C1)Cl)SC(=N2)NC(=O)CN3C(=O)C4=CC=CC=C4C3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.